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Compound of Interest

Compound Name: Cyclodecane

Cat. No.: B1584694 Get Quote

This document provides a comprehensive overview of the initial safety and handling data for

cyclodecane (CAS No. 293-96-9), targeted towards researchers, scientists, and drug

development professionals. The information is compiled from available safety data sheets and

chemical property databases.

Physicochemical and Hazard Properties
A foundational understanding of the physicochemical properties of a compound is critical for its

safe handling. Cyclodecane is a colorless liquid at room temperature.[1] The key quantitative

data are summarized below.
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Property Value Source(s)

Molecular Formula C₁₀H₂₀ [1][2][3]

Molar Mass 140.27 g/mol [1][2][3]

Appearance Colorless liquid [1][3][4]

Density 0.871 g/cm³ at 25 °C [1][3]

Melting Point 9-10 °C [1][3]

Boiling Point 201 °C [1][3][4]

Flash Point 65 °C (149 °F) [3][4][5][6]

Vapor Pressure 0.447 mmHg at 25°C [7]

Water Solubility 0.33 mg/L at 25 °C [7]

Toxicological and Hazard Data
The toxicological properties of cyclodecane have not been thoroughly investigated. However,

available data from the European Chemicals Agency (ECHA) provide a GHS classification.

Hazard Class GHS Classification Source(s)

Aspiration Hazard

H304: May be fatal if

swallowed and enters airways

(Danger)

[2]

Flammability
H227: Combustible liquid

(Warning)

Note: No specific LD50 or LC50 data for cyclodecane were found in the provided search

results. One source indicates that for the similar compound cyclododecane, the oral LD50 in

rats and subcutaneous LD50 in mice are both >10,000 mg/kg, suggesting low acute toxicity for

that substance.[8]
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Adherence to proper handling and storage procedures is essential to mitigate the risks

associated with cyclodecane's flammability and aspiration hazard.

Personal Protective Equipment (PPE) and Engineering
Controls

Ventilation: Handle in a well-ventilated place to avoid the formation and inhalation of mists,

gases, or vapors.[4]

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[4]

Hand Protection: Wear chemical-impermeable gloves that satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374.[4] Gloves must be inspected prior to use.[4]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[4]

Handling Procedures
Avoid contact with skin and eyes.[4]

Avoid breathing mist, gas, or vapors.[4]

Keep away from open flames, hot surfaces, and sources of ignition.

Use non-sparking tools and take precautionary measures against static discharge.[4]

Ensure emergency exits and risk-elimination areas are established.[4]

Storage Conditions
Store in a tightly closed container.[4]

Keep in a dry, cool, and well-ventilated place.[4]

Store apart from incompatible materials, such as strong oxidizing agents, and foodstuff

containers.[4][9]
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Emergency Procedures and First Aid
In case of accidental exposure or release, the following procedures should be followed.

First-Aid Measures
Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

[4]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[4]

Eye Contact

Rinse with pure water for at

least 15 minutes and consult a

doctor.

[4]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

doctor or Poison Control

Center immediately.

[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: Vapors are heavier than air and may spread along floors. Forms explosive

mixtures with air on intense heating.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures
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Evacuate personnel to safe areas and ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]

Contain and clean up the spill using spark-proof tools and explosion-proof equipment.

Collect with an inert absorbent material and place in a suitable, closed container for disposal.

[4]

Experimental Protocols
Detailed experimental protocols for the safety evaluation of cyclodecane are not extensively

published. The following represents a standard methodology for determining a key safety

parameter.

Determination of Flash Point (Cleveland Open-Cup
Method - ASTM D92)
The flash point of a volatile material is the lowest temperature at which its vapors will ignite

when given an ignition source. The value of 65 °C for cyclodecane indicates it is a combustible

liquid.[3][4]

Objective: To determine the flash point of cyclodecane using the Cleveland Open-Cup (COC)

apparatus.

Apparatus:

Cleveland Open-Cup apparatus (brass cup, heating plate).

Standardized thermometer.

Test flame applicator.

Heating source with controlled rate of temperature rise.

Procedure:
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Sample Preparation: Fill the brass cup with the cyclodecane sample to the marked filling

line. Ensure no sample is on the outside of the cup.

Apparatus Setup: Place the cup in the heating plate. Insert the thermometer to the specified

depth, ensuring it does not touch the bottom of the cup.

Heating: Heat the sample initially at a rapid rate, then slow to a rate of 5 to 6 °C per minute

when the temperature is within 28 °C of the expected flash point.

Ignition Test: As the temperature rises, apply the test flame across the center of the cup at

specified temperature intervals. The test flame should be approximately 4 mm in diameter.

Observation: The flash point is the lowest temperature at which the application of the test

flame causes the vapors above the liquid surface to ignite and a flash appears at any point

on the surface.

Recording: Record the observed flash point temperature.

Visualized Safety and Experimental Workflows
The following diagrams illustrate key logical relationships and workflows pertinent to the safe

handling of cyclodecane.

Physicochemical Properties

Handling & Engineering Controls Personal Protective Equipment (PPE) Emergency Response

Combustible Liquid
(Flash Point = 65°C)

Keep away from ignition sources
(Heat, Sparks, Flames) Use non-sparking toolsStore in a cool,

well-ventilated area Wear flame-resistant clothing Firefighting:
Use CO₂, dry chemical, or foam

Aspiration Hazard
(May be fatal if swallowed)

Wear safety goggles & gloves
Ingestion:

Do NOT induce vomiting.
Seek immediate medical attention.
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Caption: Logical relationships between cyclodecane properties and safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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